[2-(Dimethylamino)ethyl][(3-methylphenyl)methyl]amine

• IUPAC Name: N',N'-dimethyl-N-[(3-methylphenyl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C12H20N2/c1-11-5-4-6-12(9-11)10-13-7-8-14(2)3/h4-6,9,13H,7-8,10H2,1-3H3
• InChI Key: DOZIDNONBNTWCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNCCN(C)C
• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol

Description

2-(Dimethylamino)ethyl][(3-methylphenyl)methyl]amine, commonly referred to as DMEPA, is a synthetic amine compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Polymer Chemistry Applications

• Polymer Solar Cells : A derivative of [2-(Dimethylamino)ethyl][(3-methylphenyl)methyl]amine, specifically [6,6]-phenyl-C61-butyric acid 2-((2-(dimethylamino)ethyl)(methyl)amino)-ethyl ester, has been successfully applied as an acceptor and cathode interfacial material in polymer solar cells. This application demonstrates the potential of the compound in enhancing the efficiency of organic solar cells (Lv et al., 2014).

• Cationic Diblock Copolymers : The compound has been used in the selective quaternization of 2-(dimethylamino)ethyl methacrylate residues in tertiary amine methacrylate diblock copolymers. These novel cationic diblock copolymers exhibit reversible pH-, salt-, and temperature-induced micellization in aqueous media (Bütün et al., 2001).

• Stimulus-Responsive Polymers : Research on tertiary amine-structured compounds, including those related to [2-(Dimethylamino)ethyl][(3-methylphenyl)methyl]amine, highlights their potential in creating stimulus-responsive polymers. Such polymers can be useful in various applications, including drug delivery systems and smart materials (Sun et al., 2021).

Organic Synthesis and Material Science

• Synthesis of 1-alkyl-4-imidazolecarboxylates : The compound plays a crucial role in the synthesis of 1-alkyl-4-imidazolecarboxylates, which are important intermediates in organic synthesis and pharmaceutical research (Helal & Lucas, 2002).

• Cytotoxic Activity Research : Derivatives of [2-(Dimethylamino)ethyl][(3-methylphenyl)methyl]amine have been studied for their cytotoxic activities against various cancer cell lines. This research is vital for the development of new anticancer agents (Deady et al., 2003).

• Fluorescent Probes : Derivatives of this compound have been developed as fluorescent probes with aggregation-enhanced emission features, which are useful for real-time monitoring of low carbon dioxide levels. This application is significant in environmental monitoring and medical diagnostics (Wang et al., 2015).

• Free Radical Polymerizations : The compound has been used in novel initiators for free radical polymerizations of various monomers. This application is important in the field of polymer chemistry and material science (Zhang et al., 2019).